2-(cyclopentylthio)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[(4-methoxythian-4-yl)methyl]acetamide
• InChI: InChI=1S/C14H25NO2S2/c1-17-14(6-8-18-9-7-14)11-15-13(16)10-19-12-4-2-3-5-12/h12H,2-11H2,1H3,(H,15,16)
• InChI Key: SBXJIGYBCPLQCV-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC(=O)CSC2CCCC2
• Molecular Formula: C14H25NO2S2
• Molecular Weight: 303.5 g/mol

Description

2-(cyclopentylthio)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of thioacetamide derivatives and has been shown to exhibit a range of biological activities. In

Scientific Research Applications

Novel Reagents for Protein Modification

Research into 2-imino-2-methoxyethyl 1-thioglycosides, similar in functional group manipulation, has shown these compounds as novel reagents for attaching sugars to proteins. This application is crucial for the modification of protein properties, which can influence protein stability, activity, and interaction with other biomolecules. Such modifications have implications in therapeutic protein development and understanding protein function within biological systems (Lee, Stowell, & Krantz, 1976).

Antibacterial Activity

A series of compounds structurally related to the queried chemical, specifically 2-oxaisocephems, were synthesized and evaluated for their broad spectrum of in vitro antibacterial activity. These studies demonstrate the potential of such compounds in developing new antibacterial agents with efficacy against both Gram-positive and Gram-negative bacteria, including strains resistant to current antibiotics (Tsubouchi et al., 1995).

Anti-cancer Potential

Compounds with a similar structural motif have been investigated for their potential anti-cancer activity. For instance, a study on novel methyl 2-(2-(4-oxo-3-aryl-3,4-dihydroquinazolin-2-ylthio)acetamido)alkanoates showed promising cytotoxic activity against cancer cell lines. These compounds act as inhibitors for methionine synthase, a target over-expressed in certain cancer cells, highlighting their potential in cancer therapy (Elfekki et al., 2014).

Material Science Applications

In material science, related compounds have been utilized in the development of hybrid networks for polymer matrices. A study on thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) as a nano-photoinitiator for polymerization in air atmosphere shows the application of these compounds in creating materials with improved thermal stability and mechanical properties. This research is significant for the development of advanced materials with potential applications in various industries (Batibay et al., 2020).